Cas no 72078-42-3 (5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 72078-42-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD20647835
• CID: 4670070
• Update Time: 2024-10-27

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid
• SB63889
• 5-thiophen-3-yl-1H-pyrrole-2-carboxylic acid
• D80411

• MDL： MFCD20647835
• Inchi： 1S/C9H7NO2S/c11-9(12)8-2-1-7(10-8)6-3-4-13-5-6/h1-5,10H,(H,11,12)
• InChI Key： ANHBXSDONFXAEI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 81.3

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD00787478)